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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of oleonitrile-based

plasticizers in Nitrile Butadiene Rubber (NBR) with other common alternatives. Due to the

limited direct research on "oleonitrile" plasticizers, this report uses data from castor oil-based

plasticizers, which are chemically similar fatty acid derivatives, as a representative substitute.

This analysis is supported by experimental data from peer-reviewed studies and outlines the

methodologies used for key performance evaluations.

Comparative Performance Data
The selection of a plasticizer is critical in determining the final properties of an NBR compound.

Key performance indicators include mechanical properties, resistance to compression set, and

fluid resistance. The following tables summarize the performance of a bio-based plasticizer

(castor oil-based) in comparison to the conventional phthalate plasticizer, Dioctyl Phthalate

(DOP).

Table 1: Mechanical Properties of NBR Vulcanizates with Different Plasticizers
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Property
NBR with Castor Oil-Based
Plasticizer

NBR with Dioctyl Phthalate
(DOP)

Tensile Strength (MPa) > 17.18 17.18

Elongation at Break (%) > 240.25 240.25

Hardness (Shore A) Comparable to DOP Specific value not provided

Tear Strength (kN/m) Higher than DOP Specific value not provided

Source: Data adapted from a study on castor oil-based plasticizers in NBR.[1][2][3][4]

Table 2: Compression Set and Aging Resistance

Property
NBR with Castor Oil-Based
Plasticizer

NBR with Dioctyl Phthalate
(DOP)

Compression Set (%) Improved resistance over DOP Specific value not provided

Hot Air Aging Resistance Improved over DOP Standard performance

Oil Aging Resistance Improved over DOP Standard performance

Source: Data adapted from a study on castor oil-based plasticizers in NBR.[1][2][3][4]

Table 3: Thermal Stability

Property
NBR with Castor Oil-Based
Plasticizer

NBR with Dioctyl Phthalate
(DOP)

Initial Decomposition Temp.

(T10%)
~100°C higher than DOP Baseline

Source: Data adapted from a study on castor oil-based plasticizers in NBR.[1][2][3]
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The data presented above is generated using standardized testing methodologies to ensure

comparability and reliability. The following are detailed protocols for the key experiments.

Tensile Properties (ASTM D412)
This test determines the tensile strength, elongation at break, and modulus of NBR

compounds.

Specimen Preparation: Dumbbell-shaped specimens are cut from vulcanized NBR sheets of

a specified thickness.

Test Procedure:

The cross-sectional area of the specimen is measured.

The specimen is mounted in the grips of a tensile testing machine.

The specimen is stretched at a constant rate until it breaks.

The force and elongation are recorded throughout the test.

Data Analysis:

Tensile Strength: The maximum force applied before the specimen breaks, divided by the

original cross-sectional area.

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Compression Set (ASTM D395)
This test measures the ability of the NBR compound to retain its elastic properties after

prolonged compression.

Specimen Preparation: Cylindrical discs of a specified diameter and thickness are used.

Test Procedure:

The initial thickness of the specimen is measured.
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The specimen is placed in a compression device and compressed to a specified

percentage of its original height.

The device is placed in an oven at a specified temperature for a set duration.

The specimen is removed from the device and allowed to cool at room temperature for 30

minutes.

The final thickness of the specimen is measured.

Data Analysis: The compression set is calculated as the percentage of the original deflection

that is not recovered.

Fluid Resistance (ASTM D471)
This test evaluates the effect of liquids, such as oils and fuels, on the properties of the NBR

compound.

Specimen Preparation: Specimens of a standard size and shape are prepared.

Test Procedure:

The initial mass, volume, and hardness of the specimens are measured.

The specimens are immersed in the test fluid in a closed container.

The container is placed in an oven at a specified temperature for a set duration.

The specimens are removed, blotted dry, and their final mass, volume, and hardness are

measured.

Data Analysis: Changes in mass, volume, and hardness are reported as percentages.

Visualizations
Experimental Workflow for NBR Compound Evaluation
The following diagram illustrates the typical workflow for evaluating the performance of a new

plasticizer in an NBR formulation.
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Caption: Workflow for NBR plasticizer performance evaluation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b091845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The available data on castor oil-based plasticizers, as a proxy for oleonitrile-based

plasticizers, suggests that they are a viable and, in some aspects, superior alternative to

conventional phthalate plasticizers like DOP for NBR applications.[1][2][3][4] Notably, they have

been shown to enhance mechanical properties such as tensile and tear strength, as well as

improve resistance to aging and thermal degradation.[1][2][3][4] These bio-based plasticizers

can be particularly beneficial in applications requiring high mechanical performance and

durability.[1][2][3][4] Further research directly on oleonitrile-based plasticizers is warranted to

confirm these findings and to fully characterize their performance profile in NBR. The

experimental protocols outlined in this guide provide a standardized framework for such future

evaluations.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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